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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lactose octaacetate, a fully acetylated

derivative of lactose. It serves as a crucial intermediate in the synthesis of various

oligosaccharides and possesses notable biological properties, including antimicrobial and

antiviral activities.[1][2] This document outlines its fundamental chemical properties, detailed

synthesis protocols, and analytical methodologies.

Core Chemical and Physical Properties
Lactose octaacetate, also known as 4-O-(2,3,4,6-Tetra-O-acetyl-β-D-

galactopyranosyl)-1,2,3,6-tetra-O-acetyl-D-glucopyranose, is a white crystalline solid.[3][4][5]

Its key quantitative data are summarized in the table below.
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Property Value References

Chemical Formula C₂₈H₃₈O₁₉ [3][5][6][7]

Molecular Weight 678.59 g/mol [3][5][6]

CAS Number 23973-20-8 / 6291-42-5 [3][5][6][7]

Melting Point 75-78 °C [5]

Appearance White Crystalline Solid [4]

Purity ≥95-98% [4][5][6]

Experimental Protocols
The synthesis of lactose octaacetate is a fundamental procedure in carbohydrate chemistry.

Below are detailed methodologies for its preparation.

Method 1: Microwave-Assisted Synthesis
This method offers a rapid and efficient route to lactose octaacetate.[1][2]

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate (catalyst)

95% (v/v) ethanol

Distilled water

Procedure:

In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm³

(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate.[1][2]
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Subject the reaction mixture to microwave irradiation at 700 W for 10 minutes.[1][2]

Pour the resulting sample into 200 cm³ of distilled water with ice cubes.[1][2]

Stir the mixture and leave it at 4 °C for 12 hours to allow for the precipitation of the lactose

ester as a white solid.[1][2]

Filter the precipitate under vacuum and wash it with distilled water.[1][2]

For further purification, recrystallize the lactose acetate from 95% ethanol and then distilled

water.[1][2]

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.[1][2]

Method 2: Conventional Synthesis with Iodine Catalyst
This protocol describes a conventional heating method using iodine as a catalyst.[8]

Materials:

D-lactose

Acetic anhydride

Iodine (catalyst)

Procedure:

Suspend 20.0 g (58.4 mmol) of D-lactose in 48.65 g (476.5 mmol) of acetic anhydride.[8]

Add 0.104 g (0.410 mmol) of solid iodine as the catalyst.[8]

The reaction proceeds as the iodine dissolves in the mixture.[8]

Work-up and purification processes are required following the completion of the reaction,

which typically involve neutralization and recrystallization steps similar to those in the

microwave-assisted method.
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Method 3: Selective Anomeric Deacetylation
This procedure is relevant for downstream applications where the anomeric acetate group

needs to be selectively removed.[9]

Materials:

D-lactose octaacetate

Methanol (MeOH)

Magnesium oxide (MgO)

Procedure:

To a solution of D-lactose octaacetate (1 mmol) in 20 mL of methanol, add MgO (1 mmol)

with stirring.[9]

Continue stirring and boiling the mixture under reflux for 4-5 hours.[9]

Monitor the reaction progress using thin-layer chromatography (TLC).[9]

Upon completion, concentrate the reaction mixture under reduced pressure.[9]

Purify the resulting residue using column chromatography.[9]

Process Visualization
The following diagrams illustrate the logical workflow for the synthesis and purification of

lactose octaacetate and a key subsequent reaction.
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Workflow for Lactose Octaacetate Synthesis

Reactants
(Lactose, Acetic Anhydride, Catalyst)

Acetylation Reaction
(Microwave or Conventional Heating)

Precipitation
(Addition to Ice Water)

Filtration & Washing

Recrystallization
(e.g., from Ethanol)

Drying
(Vacuum Oven)

Purified Lactose Octaacetate
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Selective Anomeric Deacetylation Pathway

Lactose Octaacetate

Reaction with MgO in Methanol

Reflux

Work-up & Purification
(Concentration, Chromatography)

Anomerically Deacetylated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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